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Compound of Interest

Compound Name: (2,2-Dibromovinyl)benzene

Cat. No.: B1360335

(2,2-Dibromovinyl)benzene (CAS No: 7436-90-0) is a pivotal chemical intermediate that has
garnered significant attention within the realms of organic synthesis, materials science, and
drug discovery. Its unique structure, featuring a geminal dibromoalkene attached to a phenyl
ring, provides a reactive handle for a multitude of chemical transformations. This guide serves
as a comprehensive technical resource for researchers, scientists, and drug development
professionals, offering insights into its commercial availability, synthesis, applications, and
handling.

The reactivity of the dibromovinyl group makes it an exceptionally valuable precursor for
constructing complex molecular architectures, particularly through cross-coupling reactions.[1]
This has positioned (2,2-Dibromovinyl)benzene as a key starting material in the synthesis of
novel pharmaceuticals, agrochemicals, and specialized polymers.[1] Its utility also extends to
the development of flame retardants, owing to its significant bromine content.[1]

Molecular Information:

Chemical Formula: CsHeBr2

Molecular Weight: 261.94 g/mol

IUPAC Name: (2,2-dibromovinyl)benzene

Synonyms: 1,1-dibromo-2-phenylethene
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Commercial Sourcing and Supplier Overview

The procurement of high-quality (2,2-Dibromovinyl)benzene is critical for reproducible and
successful research outcomes. The compound is available from a range of specialized
chemical suppliers, typically with purities of 95% or greater. When selecting a supplier,
researchers should consider not only purity but also the availability of comprehensive analytical
documentation, such as Certificates of Analysis (CoA) and Safety Data Sheets (SDS).

Below is a comparative table of prominent commercial suppliers.

. Product . . . Storage
Supplier Purity Available Sizes
Name/Number Temperature
. . 2-8°C, Inert
Sigma-Aldrich AMBH581767C2  295% 100mg, 250mg
Atmosphere[2]
. 500mg, 1g, 59, .
AOBChem AOB6829 Not Specified 10 Not Specified
g
MySkinRecipes #67968 >95% 250mg, 1g 2-8°C[1]
) o ) 100mg, 250mg, -~
Chemsrc Multiple Listings Typically =95% a5 Not Specified
9,99
BLD Pharm BD138665 Not Specified Not Specified Not Specified

Note: Pricing and availability are subject to change. It is recommended to consult the supplier's
website for the most current information.

Synthetic Pathways: Commercial Production
Insights

Understanding the synthetic origin of a reagent can provide valuable context regarding
potential impurities. The commercial synthesis of (2,2-Dibromovinyl)benzene often relies on
the reaction of benzaldehyde with tetrabromomethane in the presence of a reducing agent like
triphenylphosphine. This transformation is a variation of the Corey-Fuchs reaction.
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Exemplary Synthetic Protocol

The following is a generalized protocol based on the principles of the Corey-Fuchs reaction for

synthesizing (2,2-Dibromovinyl)benzene.

Materials:

Benzaldehyde

Tetrabromomethane (CBra)

Triphenylphosphine (PPhs)

Dichloromethane (DCM), anhydrous
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Magnetic stirrer and stir bar
Round-bottom flask
Ice bath

Standard glassware for workup and purification

Procedure:

Preparation: In a dry, nitrogen-flushed round-bottom flask, dissolve triphenylphosphine (2.2
equivalents) in anhydrous dichloromethane under stirring.

Ylide Formation: Cool the solution in an ice bath to 0°C. Slowly add tetrabromomethane (1.1
equivalents) portion-wise, maintaining the temperature. The solution will typically turn from
colorless to a deep orange or red, indicating the formation of the phosphorus ylide.

Aldehyde Addition: Once the ylide formation is complete (stir for ~30 minutes at 0°C), add
benzaldehyde (1.0 equivalent) dropwise to the reaction mixture.

Reaction: Allow the reaction to warm to room temperature and stir for 2-4 hours, or until TLC
analysis indicates the consumption of the starting aldehyde.

Workup: Quench the reaction by adding water. Separate the organic layer, and extract the
agueous layer with dichloromethane. Combine the organic extracts, wash with brine, dry
over anhydrous sodium sulfate, and filter.

Purification: Concentrate the filtrate under reduced pressure. The resulting crude product is
then purified, typically by column chromatography on silica gel, to yield pure (2,2-
Dibromovinyl)benzene.

Applications in Drug Discovery and Development

The primary value of (2,2-Dibromovinyl)benzene in drug discovery lies in its capacity to serve

as a versatile scaffold for generating molecular diversity through cross-coupling chemistry.[1]

The two bromine atoms can be sequentially or simultaneously replaced, allowing for the

controlled, regioselective introduction of different substituents.
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This synthetic flexibility is crucial in medicinal chemistry, where the rapid generation and testing
of analogues are fundamental to the drug discovery process.[3] For instance, bromophenol
derivatives, which can be accessed from precursors like (2,2-Dibromovinyl)benzene, have
been investigated as potent inhibitors of protein tyrosine phosphatase 1B (PTP1B), a key target
in diabetes research.[4] Similarly, related bromo-organic compounds are used to synthesize
beta-peptidomimetics, which show promise as novel antimicrobial agents with enhanced
stability.[5]

Quality Control and Analytical Validation

Ensuring the identity and purity of (2,2-Dibromovinyl)benzene is paramount for its effective
use. Reputable suppliers provide a Certificate of Analysis detailing the results of quality control
tests. Key analytical techniques include:
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» Nuclear Magnetic Resonance (NMR) Spectroscopy (*H and 2C): Confirms the molecular
structure by analyzing the chemical environment of hydrogen and carbon atoms. The spectra
should be consistent with the expected shifts and coupling patterns for (2,2-
Dibromovinyl)benzene.

e Infrared (IR) Spectroscopy: Used to verify the presence of key functional groups. The
spectrum for this compound will show characteristic peaks for C-H bonds (aromatic and
vinylic) and C=C bonds. A supplier specification may state "Conforms to Structure".[1]

e High-Performance Liquid Chromatography (HPLC): Determines the purity of the compound
by separating it from any impurities. The result is typically reported as a percentage area of
the main peak.

e Mass Spectrometry (MS): Confirms the molecular weight of the compound and can provide
information about its fragmentation pattern, further validating its identity.

Many suppliers, such as BLD Pharm, offer access to this type of analytical data to ensure
researchers of the quality of their reagents.[6]

Safety, Handling, and Storage

Proper handling and storage are essential to maintain the integrity of (2,2-
Dibromovinyl)benzene and ensure laboratory safety.

Storage:

e The compound should be stored in a tightly sealed container in a cool, dry, and well-
ventilated area.[7]

e The recommended storage temperature is typically between 2-8°C.[1][2]

» Storage under an inert atmosphere (e.g., nitrogen or argon) is advised to prevent
degradation.[2]

Handling and Personal Protective Equipment (PPE):

» Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

[8][°]
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e Avoid contact with skin and eyes.[7][10]
o Eye/Face Protection: Wear tightly fitting safety goggles or a face shield.[10]
o Skin Protection: Wear impervious, chemical-resistant gloves and protective clothing.[8][10]

» Respiratory Protection: If ventilation is inadequate or aerosols may be generated, use a
suitable respirator.[10]

Safety Hazards:

e The compound is classified with the GHSO07 pictogram, indicating it can be harmful if
swallowed (H302) and may cause skin or eye irritation.[2]

» First Aid (Eyes): In case of contact, immediately rinse cautiously with water for several
minutes. Remove contact lenses if present and easy to do. Continue rinsing and seek
medical attention.[8]

» First Aid (Skin): Take off immediately all contaminated clothing. Rinse skin with plenty of
water.[8]

o First Aid (Ingestion): Rinse mouth. Do NOT induce vomiting. Immediately call a poison center
or doctor.[8]

Always consult the most recent Safety Data Sheet (SDS) from your supplier before handling
the material.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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